3-chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine

• IUPAC Name: 4-[4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]thieno[3,2-d]pyrimidine
• InChI: InChI=1S/C17H17ClN4OS/c18-13-9-19-5-1-15(13)23-10-12-2-6-22(7-3-12)17-16-14(4-8-24-16)20-11-21-17/h1,4-5,8-9,11-12H,2-3,6-7,10H2
• InChI Key: WJKAVHLZUVOSTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C3=NC=NC4=C3SC=C4
• Molecular Formula: C17H17ClN4OS
• Molecular Weight: 360.9 g/mol

Description

“3-chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine” is a compound that belongs to the class of heterocyclic pyrimidine scaffolds. Heterocyclic pyrimidine nucleus, which is an essential base component of the genetic material of deoxyribonucleic acid, demonstrated various biological activities.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidine derivatives involves various methods. One approach involves the reaction of 3-amino-thiophene-2-carboxylate derivatives with a one-carbon source reagent such as formic acid. Another method involves the cyclization of some amines under the action of phosphorus oxychloride.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a thieno[3,2-d]pyrimidin-4-yl moiety and a piperidin-4-yl group, both attached to a pyridine ring via a methoxy bridge.

Scientific Research Applications

3-chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine has been used in a variety of scientific research applications. It has been used in the investigation of the mechanism of action of various drugs, as well as in the study of the biochemical and physiological effects of certain drugs. It has also been used in the development of new drugs and in the study of the structure-activity relationships of drugs.

Mechanism of Action

Target of Action

Thieno[3,2-d]pyrimidines, a core structure in this compound, are known to exhibit diverse biological activities .

Mode of Action

Thieno[3,2-d]pyrimidines are known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Thieno[3,2-d]pyrimidines, however, are known to influence a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Compounds with a thieno[3,2-d]pyrimidine core are known to have diverse biological effects .

Advantages and Limitations for Lab Experiments

The use of 3-chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. It is also a relatively stable compound and is relatively easy to handle. However, it is important to note that the compound can be toxic and should be handled with caution.

Future Directions

There are a number of potential future directions for the use of 3-chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine. These include further investigation into the mechanism of action of the compound, as well as further investigation into its biochemical and physiological effects. Additionally, further research could be conducted into the development of new drugs based on the compound, as well as into the development of new methods for its synthesis. Finally, further research could be conducted into the structure-activity relationships of the compound.

Synthesis Methods

3-chloro-4-[(1-{thieno[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyridine is synthesized from the reaction of pyridine with thiophene-2-carboxylic acid and N-methylpiperazine. The reaction is carried out in aqueous solution at room temperature and the product is isolated by column chromatography. The procedure has been described in detail in the literature and has been found to be a reliable method for the synthesis of this compound.